h-cys(bzl)-ome.hcl

Specification

• CAS No.: 16741-80-3
• Molecular Formula: C11H16ClNO2S
• Molecular Weight: 225,31*36,45 g/mole
• IUPAC Name: methyl (2R)-2-amino-3-benzylsulfanylpropanoate;hydrochloride
• Standard InChI: InChI=1S/C11H15NO2S.ClH/c1-14-11(13)10(12)8-15-7-9-5-3-2-4-6-9;/h2-6,10H,7-8,12H2,1H3;1H/t10-;/m0./s1
• Standard InChI Key: QVJDVOZRQMIIHP-PPHPATTJSA-N
• SMILES: COC(=O)C(CSCC1=CC=CC=C1)N.Cl
• Canonical SMILES: COC(=O)C(CSCC1=CC=CC=C1)N.Cl

Introduction

H-Cys(Bzl)-OMe·HCl, also known as S-benzyl-L-cysteine methyl ester hydrochloride, is an organic compound used in various biochemical applications. It is a derivative of the amino acid cysteine, where the thiol group is protected by a benzyl group, and the carboxyl group is converted into a methyl ester. This compound is commonly used in peptide synthesis due to its stability and ease of handling.

Synthesis and Applications

H-Cys(Bzl)-OMe·HCl is synthesized by protecting the thiol group of cysteine with a benzyl group and converting the carboxyl group into a methyl ester. This compound is particularly useful in peptide synthesis because the benzyl group can be easily removed under mild conditions, allowing for the formation of disulfide bonds or other modifications.

Peptide Synthesis

In peptide synthesis, H-Cys(Bzl)-OMe·HCl serves as a building block for introducing cysteine residues. The benzyl protection group prevents unwanted side reactions during the synthesis process, ensuring that the cysteine residue is incorporated correctly into the peptide chain. Once the peptide is assembled, the benzyl group can be removed to reveal the free thiol, which can then form disulfide bonds if desired.

Hazard Information

• Signal Word: Warning

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)

• Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)

Storage and Disposal

H-Cys(Bzl)-OMe·HCl should be stored in an inert atmosphere and kept in a freezer at temperatures below -20 °C. Disposal should follow local regulations for hazardous waste.

Research Findings

Research on H-Cys(Bzl)-OMe·HCl primarily focuses on its role in peptide synthesis and its potential applications in biochemistry and pharmaceuticals. The compound's stability and ease of deprotection make it a valuable tool in the synthesis of complex peptides and proteins.

Biochemical Applications

Amino acid derivatives like H-Cys(Bzl)-OMe·HCl are used in various biochemical applications, including the synthesis of therapeutic peptides and proteins. These compounds can be used to introduce specific functional groups into peptides, allowing for the creation of molecules with tailored properties.